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For Researchers, Scientists, and Drug Development Professionals

Objective Comparison of Gene Expression
Modulation

Due to a lack of publicly available gene expression data specifically for
Demethylwedelolactone Sulfate, this guide provides a comparative analysis of its closely
related and parent compound, Wedelolactone. The data presented here is derived from studies
on Wedelolactone and serves as a proxy to infer potential molecular responses to
Demethylwedelolactone Sulfate. It is hypothesized that the sulfated form may exhibit altered
pharmacokinetic properties but likely shares core mechanisms of action with its parent
compound.

Summary of Quantitative Gene Expression Data

The following table summarizes the quantitative changes in gene expression observed in
human prostate cancer cells (LNCaP) following treatment with Wedelolactone. This data
provides insights into the potential anti-cancer mechanisms by highlighting the downregulation
of key oncogenes and their targets.
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Control
30 uM
c-Myc Wedelolacton  ~0.25 LNCaP 16 hours gPCR
e
30 pM
TMPRSS2 Wedelolacton ~0.4 LNCaP 16 hours gqPCR
e
30 uM
Survivin Wedelolacton ~0.5 LNCaP 16 hours gPCR
e
30 uM
Cyclin D1 Wedelolacton  ~0.6 LNCaP 16 hours gPCR
e
30 uM
CDK4 Wedelolacton ~0.7 LNCaP 16 hours gPCR
e
30 uM
ATF3 Wedelolacton ~2.5 LNCaP 16 hours gPCR
e
30 uM
GADD45a Wedelolacton ~2.0 LNCaP 16 hours gPCR

e

Data extracted from a study by Sarveswaran et al. (2016) on Wedelolactone in prostate cancer

cells.[1][2]

Signaling Pathways Modulated by Wedelolactone

Wedelolactone has been shown to influence several key signaling pathways involved in cancer

progression and inflammation. The diagrams below illustrate the putative mechanisms of

action.
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Figure 1: Experimental workflow for gene expression analysis.
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Figure 2: Downregulation of the c-Myc signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 1. Wedelolactone, an anti-inflammatory botanical, interrupts c-Myc oncogenic signaling and
synergizes with enzalutamide to induce apoptosis in prostate cancer cells - PMC
[pmc.ncbi.nlm.nih.gov]

o 2. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Gene Expression Analysis Following
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[Online PDF]. Available at: [https://www.benchchem.com/product/b3027529#gene-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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